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Cat. No.: B105370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental persistence of two widely

used sulfonylurea herbicides, Tribenuron-methyl and Metsulfuron-methyl. By summarizing

key quantitative data, detailing experimental protocols, and visualizing relevant biological and

chemical processes, this document aims to equip researchers with the necessary information

to assess the environmental footprint of these compounds.

Executive Summary
Tribenuron-methyl and Metsulfuron-methyl are both acetolactate synthase (ALS) inhibitors, a

class of herbicides known for their high efficacy at low application rates. Their environmental

persistence, however, is a critical factor in their overall ecological impact. This guide reveals

that while both herbicides are susceptible to degradation through hydrolysis and microbial

action, their persistence varies significantly based on environmental conditions such as soil pH,

temperature, and microbial activity. Generally, Tribenuron-methyl exhibits lower persistence in

the environment compared to Metsulfuron-methyl.

Quantitative Data Summary
The environmental persistence of Tribenuron-methyl and Metsulfuron-methyl is most

effectively compared through their degradation half-lives (DT50) in soil and water under various
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conditions. The following tables summarize quantitative data from multiple studies.

Table 1: Comparison of Soil Half-Life (DT50) in Days

Herbicide Soil Type pH
Temperature
(°C)

Half-Life
(Days)

Tribenuron-

methyl
Silt Loam 6.8 20 10 - 18

Clay Loam 7.5 20 12 - 25

Sandy Loam 5.5 25 5 - 12

Various - - Mean: 14.2[1]

Metsulfuron-

methyl
Clay Loam 5.2 Field 3.5 - 6.4[2]

Sandy Loam 6.5 20 30 - 60

Clay 8.0 15 up to 180[3]

Oil Palm

Plantation Soil
- Field 6.3 - 7.9[4]

Non-sterile soil - Lab 13[5][6]

Sterile soil - Lab 31[5][6]

Table 2: Comparison of Water Half-Life (DT50) in Days
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Herbicide pH Temperature (°C) Half-Life (Days)

Tribenuron-methyl 5 25 ~1

7 25 ~16

9 25 Stable

Metsulfuron-methyl 5 25 22

7 25 Stable

9 25 Stable

Mechanism of Action: Acetolactate Synthase (ALS)
Inhibition
Both Tribenuron-methyl and Metsulfuron-methyl function by inhibiting the acetolactate

synthase (ALS) enzyme, also known as acetohydroxyacid synthase (AHAS). This enzyme is

crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and isoleucine) in

plants and microorganisms. The inhibition of ALS leads to a deficiency in these essential amino

acids, which in turn halts cell division and plant growth, ultimately causing plant death. This

shared mechanism of action is a key reason for their broad-spectrum herbicidal activity.
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Pyruvate

Acetolactate Synthase (ALS)α-Ketobutyrate

α-Acetolactate

α-Aceto-α-hydroxybutyrate

Valine

Leucine

Isoleucine
Tribenuron-methyl &
Metsulfuron-methyl

Tribenuron-methyl Degradation Metsulfuron-methyl Degradation

Tribenuron-methyl

Hydrolysis
(Cleavage of sulfonylurea bridge)

Microbial Degradation
(Hydroxylation, Demethylation)

Metabolites
(e.g., Triazine amine, Saccharin derivative)

Metsulfuron-methyl

Hydrolysis
(Cleavage of sulfonylurea bridge)

Microbial Degradation
(O-demethylation, Hydroxylation)

Metabolites
(e.g., Triazine amine, Sulfonamide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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